(2Z)-3-oxo-2-(thiophen-2-ylmethylidene)-2,3-dihydro-1-benzofuran-6-yl acetate

• IUPAC Name: [(2Z)-3-oxo-2-(thiophen-2-ylmethylidene)-1-benzofuran-6-yl] acetate
• InChI: InChI=1S/C15H10O4S/c1-9(16)18-10-4-5-12-13(7-10)19-14(15(12)17)8-11-3-2-6-20-11/h2-8H,1H3/b14-8-
• InChI Key: YEOLZRYAODYWNP-ZSOIEALJSA-N
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CS3)O2
• Isomeric SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CS3)/O2
• Molecular Formula: C15H10O4S
• Molecular Weight: 286.3 g/mol

Description

The compound contains a benzofuran moiety, which is a type of aromatic organic compound that consists of a fused benzene and furan ring. It also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through various experimental techniques. These might include determining its melting point, boiling point, solubility in various solvents, and spectroscopic properties.

Scientific Research Applications

Let’s explore six distinct fields where this compound plays a significant role:

Medicinal Chemistry and Drug Development

Thiophene derivatives have been investigated for their pharmacological properties. Some examples include:

For instance, suprofen, containing a 2-substituted thiophene framework, serves as a nonsteroidal anti-inflammatory drug. .

Material Science

Thiophene derivatives contribute to the development of advanced materials, including polymers, coatings, and sensors.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects. Unfortunately, without specific information on this compound, I can’t provide details on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some thiophene derivatives can be harmful if inhaled, swallowed, or come into contact with the skin.